N-[(4-{4-[(5-fluoro-2-methoxyphenyl)methyl]piperazine-1-carbonyl}phenyl)methyl]prop-2-enamide

• IUPAC Name: N-[[4-[4-[(5-fluoro-2-methoxyphenyl)methyl]piperazine-1-carbonyl]phenyl]methyl]prop-2-enamide
• InChI: InChI=1S/C23H26FN3O3/c1-3-22(28)25-15-17-4-6-18(7-5-17)23(29)27-12-10-26(11-13-27)16-19-14-20(24)8-9-21(19)30-2/h3-9,14H,1,10-13,15-16H2,2H3,(H,25,28)
• InChI Key: GJCZJNCMVCRZDX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)CN2CCN(CC2)C(=O)C3=CC=C(C=C3)CNC(=O)C=C
• Molecular Formula: C23H26FN3O3
• Molecular Weight: 411.5 g/mol

Description

The compound contains a piperazine ring, which is a common feature in many pharmaceuticals and other bioactive compounds. Piperazine rings can have various roles depending on their position in the molecule and the therapeutic class of the compound. The compound also contains a fluoro-substituted methoxyphenyl group, which could potentially influence its reactivity and biological activity.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures often involve reactions such as nucleophilic substitution, reductive amination, and amide bond formation.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Piperazine rings are often found in drugs that act on the central nervous system, including antidepressants and antipsychotics.